Cas no 50967-59-4 (4-Ethylaminopent-3-en-2-one)

4-Ethylaminopent-3-en-2-one is a β-enaminone compound characterized by its versatile reactivity and structural utility in organic synthesis. The presence of both an ethylamino group and a conjugated enone system enables its use as a key intermediate in the preparation of heterocyclic compounds, pharmaceuticals, and fine chemicals. Its electron-rich double bond and carbonyl functionality facilitate nucleophilic and electrophilic reactions, making it valuable for constructing complex molecular frameworks. The compound’s stability under standard conditions and compatibility with various reaction conditions further enhance its applicability in synthetic chemistry. It is particularly useful in Michael additions, cyclizations, and as a precursor for nitrogen-containing scaffolds.
4-Ethylaminopent-3-en-2-one structure
4-Ethylaminopent-3-en-2-one structure
Product Name:4-Ethylaminopent-3-en-2-one
CAS No:50967-59-4
MF:C7H13NO
MW:127.184221982956
CID:55913
PubChem ID:21785829
Update Time:2025-05-27

4-Ethylaminopent-3-en-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-Ethylaminopent-3-en-2-one
    • 4-Aethylamino-pent-3-en-2-on
    • 4-ethylamino-3-penten-2-one
    • 4-ethylamino-pent-3-en-2-one
    • ethyl-enaminoketone
    • A828374
    • 4-(ethylamino)pent-3-en-2-one
    • AKOS006350069
    • 50967-59-4
    • DB-282172
    • 89895-14-7
    • (E)-4-(ethylamino)pent-3-en-2-one
    • 2-Penten-2-ol, 4-(ethylimino)-
    • SCHEMBL3074211
    • Inchi： 1S/C7H13NO/c1-4-8-6(2)5-7(3)9/h5,8H,4H2,1-3H3/b6-5+
    • InChI Key： MIMYJENZYVAQIZ-AATRIKPKSA-N
    • SMILES： O=C(C)/C=C(\C)/NCC

Computed Properties

  • Exact Mass: 127.10000
  • Monoisotopic Mass: 127.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.10000
  • LogP: 1.47960

4-Ethylaminopent-3-en-2-one Security Information

4-Ethylaminopent-3-en-2-one Customs Data

  • HS CODE：2922399090
  • Customs Data：

    China Customs Code:

    2922399090

    Overview:

    2922399090 Other amino aldehydes\Amino ketones and their salts(Including aminoquinone and its salts,Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922399090 other amino-aldehydes, amino-ketones and amino-quinones, other than those containing more than one kind of oxygen function; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Ethylaminopent-3-en-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1237369-1g
4-Ethylaminopent-3-en-2-one
 50967-59-4 95%
1g
 $245 2023-09-04

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